bis(Tributyltin)oxide
bis(Tributyltin)oxide
Tributyltin oxide is an inorganic molecular entity.
Bis(tributyltin) oxide appears as clear pale yellow liquid. Toxic by skin absorption or inhalation of vapors. Used as a bactericide, fungicide and chemical intermediate.
Bis(tributyltin) oxide appears as clear pale yellow liquid. Toxic by skin absorption or inhalation of vapors. Used as a bactericide, fungicide and chemical intermediate.
Brand Name:
Vulcanchem
CAS No.:
56-35-9
VCID:
VC21177055
InChI:
InChI=1S/6C4H9.O.2Sn/c6*1-3-4-2;;;/h6*1,3-4H2,2H3;;;
SMILES:
CCCC[Sn](CCCC)(CCCC)O[Sn](CCCC)(CCCC)CCCC
Molecular Formula:
C24H54OSn2
Molecular Weight:
308.1 g/mol
bis(Tributyltin)oxide
CAS No.: 56-35-9
Cat. No.: VC21177055
Molecular Formula: C24H54OSn2
Molecular Weight: 308.1 g/mol
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Specification
| Description | Tributyltin oxide is an inorganic molecular entity. Bis(tributyltin) oxide appears as clear pale yellow liquid. Toxic by skin absorption or inhalation of vapors. Used as a bactericide, fungicide and chemical intermediate. |
|---|---|
| CAS No. | 56-35-9 |
| Molecular Formula | C24H54OSn2 |
| Molecular Weight | 308.1 g/mol |
| IUPAC Name | tributyl(tributylstannyloxy)stannane |
| Standard InChI | InChI=1S/6C4H9.O.2Sn/c6*1-3-4-2;;;/h6*1,3-4H2,2H3;;; |
| Standard InChI Key | APQHKWPGGHMYKJ-UHFFFAOYSA-N |
| SMILES | CCCC[Sn](CCCC)(CCCC)O[Sn](CCCC)(CCCC)CCCC |
| Canonical SMILES | CCCC[Sn](CCCC)(CCCC)O[Sn](CCCC)(CCCC)CCCC |
| Boiling Point | 356 °F at 2 mm Hg (NTP, 1992) 180 °C at 2 mm Hg. 180 °C |
| Colorform | Slightly yellow liquid. |
| Flash Point | greater than 200 °F (NTP, 1992) >212 °F (100 °C) (closed cup) 190 °C c.c. |
| Melting Point | 45 °C |
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